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carboxylate

Cat. No.: B103863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1,4-benzodioxan-2-carboxylate is a versatile heterocyclic organic compound that

serves as a crucial intermediate in the synthesis of various pharmaceuticals and other specialty

chemicals.[1][2] Its benzodioxane framework provides a stable and reactive scaffold, making it

a valuable building block in medicinal chemistry, particularly for the development of

therapeutics targeting neurological disorders.[1][2] This technical guide provides a

comprehensive overview of the core physicochemical properties of Ethyl 1,4-benzodioxan-2-
carboxylate, along with detailed experimental protocols for their determination and a summary

of its role in synthetic chemistry.

Chemical Identity
IUPAC Name: ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

Synonyms: 1,4-Benzodioxane-2-carboxylic acid ethyl ester, Ethyl 2,3-dihydrobenzo[b][3]

[4]dioxine-2-carboxylate[5]

CAS Number: 4739-94-0[1][5]

Molecular Formula: C₁₁H₁₂O₄[1]
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Molecular Weight: 208.21 g/mol [1]

SMILES: CCOC(=O)C1COC2=CC=CC=C2O1

InChI Key: DDIGEMWIKJMEIU-UHFFFAOYSA-N[5]

Physicochemical Properties
The physicochemical properties of Ethyl 1,4-benzodioxan-2-carboxylate are summarized in

the table below. These properties are critical for its handling, formulation, and reaction

optimization.
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Property Value Reference

Appearance
Colorless to slightly yellow

clear liquid
[1]

Boiling Point
115 °C at 0.2 mmHg88-95 °C

at 0.3 mmHg
[1][6][5]

Density 1.21 g/mL1.208 g/mL at 25 °C [1][5]

Refractive Index (n²⁰/D) 1.521.523 [1][5]

Melting Point
Not available (liquid at room

temperature)

pKa

Experimental data not

available. As an ethyl ester, it

is a very weak carbon acid. For

comparison, the pKa of ethyl

acetate's α-proton is estimated

to be around 25.6 in aqueous

solution.

LogP (calculated) 2.1 (XLogP3) [3]

Solubility

Described as having favorable

solubility and compatibility with

various solvents, though

quantitative data is limited.[1]

Storage
Store at room temperature

under an inert atmosphere.[5]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties and synthesis

are provided below.

Synthesis of Ethyl 1,4-benzodioxan-2-carboxylate
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A general and widely cited method for the synthesis of Ethyl 1,4-benzodioxan-2-carboxylate
involves the condensation of catechol with ethyl 2,3-dibromopropionate.[5]

Materials:

Catechol

Ethyl 2,3-dibromopropionate

Anhydrous potassium carbonate (K₂CO₃)

Anhydrous acetone

Dichloromethane

5% Sodium hydroxide (NaOH) solution

5% Hydrochloric acid (HCl) solution

Saturated sodium chloride (NaCl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

A mixture of catechol (0.11 mol), ethyl 2,3-dibromopropionate (0.1 mol), and anhydrous

potassium carbonate (0.3 mol) is refluxed in anhydrous acetone (200 mL) for 18 hours.

After the reaction is complete, acetone is removed by distillation under reduced pressure.

The resulting residue is dissolved in dichloromethane.

The organic phase is washed sequentially with water, 5% NaOH solution, 5% HCl solution,

and a saturated NaCl solution.

The organic phase is then dried over anhydrous sodium sulfate.

The solvent is evaporated under reduced pressure, and the residue is purified by distillation

to yield Ethyl 1,4-benzodioxan-2-carboxylate.[5]
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Determination of Boiling Point under Reduced Pressure
The boiling point of Ethyl 1,4-benzodioxan-2-carboxylate is determined at reduced pressure

to avoid decomposition at higher temperatures.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Vacuum pump

Manometer

Heating mantle

Procedure:

The liquid is placed in the distillation flask with boiling chips.

The apparatus is assembled for vacuum distillation, ensuring all joints are properly sealed.

The system is evacuated to the desired pressure (e.g., 0.2-0.3 mmHg), which is monitored

by a manometer.

The liquid is heated gently until it boils.

The temperature at which the vapor and liquid are in equilibrium, and a steady stream of

distillate is collected, is recorded as the boiling point at that specific pressure.

Determination of Density
The density of the liquid ester can be determined using a pycnometer or a digital density meter.
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Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermostatic bath

Procedure:

The empty pycnometer is cleaned, dried, and weighed.

The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped, and

placed in a thermostatic bath at a specific temperature (e.g., 25 °C) until it reaches thermal

equilibrium.

The excess liquid is removed, and the outside of the pycnometer is carefully cleaned and

dried.

The filled pycnometer is weighed.

The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index is a measure of how light bends as it passes through the liquid and is a

useful parameter for identification and purity assessment. It is measured using a refractometer.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath (if not integrated into the refractometer)

Light source (typically a sodium D line at 589 nm)
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Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the sample are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to reach the set temperature (e.g., 20 °C).

The light source is switched on, and the telescope is adjusted until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale.

Role in Drug Development and Logical Pathways
Ethyl 1,4-benzodioxan-2-carboxylate is primarily recognized for its role as a key intermediate

in the synthesis of a variety of pharmacologically active molecules.[1][2] The 1,4-benzodioxan

moiety is a common scaffold in drugs with diverse biological activities.

Derivatives of 1,4-benzodioxan have been investigated for a range of therapeutic applications,

including:

α-Adrenergic Receptor Antagonists: Used in the treatment of hypertension and benign

prostatic hyperplasia. Doxazosin is a notable example derived from a 1,4-benzodioxan

structure.

Antidepressants and Anxiolytics: Compounds with the 1,4-benzodioxan nucleus have shown

affinity for serotonin receptors.

Antihyperlipidemic Agents: Some studies have explored derivatives of ethyl (1,4-

benzodioxan-2-yl) carboxylate for their potential to lower triglyceride levels.

The synthetic utility of Ethyl 1,4-benzodioxan-2-carboxylate lies in the reactivity of its ester

group, which can be readily converted into other functional groups such as amides, hydrazides,

or reduced to an alcohol, allowing for the introduction of diverse substituents and the

construction of more complex molecules.
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Pathway from intermediate to potential pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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